Cas no 1886967-25-4 (3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride)

• Product Name: 3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride
• CAS No: 1886967-25-4
• MF: C₅H₉Cl₂N
• MW: 154.037659406662
• MDL: MFCD30803728
• CID: 4630814
• PubChem ID: 135392397
• Update Time: 2025-11-07

3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride
• 3-Chloro-bicyclo[1.1.1]pent-1-ylamine hydrochloride
• AKOS037646408
• W19673
• PB41532
• 3-chlorobicyclo[1.1.1]pentan-1-aminehydrochloride
• CS-0183673
• SY321208
• 3-chlorobicyclo[1.1.1]pentan-1-amine;hydrochloride
• 1886967-25-4
• SCHEMBL23877559
• AS-68602
• MFCD30803728

• MDL： MFCD30803728
• Inchi： 1S/C5H8ClN.ClH/c6-4-1-5(7,2-4)3-4;/h1-3,7H2;1H
• InChI Key： MYSGDXVBKMKAST-UHFFFAOYSA-N
• SMILES： C12(N)CC(Cl)(C1)C2.[H]Cl

Computed Properties

• Exact Mass: 153.0112047g/mol
• Monoisotopic Mass: 153.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride

3-Chlorobicyclo[1.1.1]pentan-1-amine Hydrochloride: A Comprehensive Overview

The compound 3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride, with the CAS number 1886967-25-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and potential applications in drug design. The molecule's structure, featuring a bicyclo[1.1.1]pentane ring system with a chlorine substituent and an amine group, makes it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry due to their ability to mimic natural product frameworks and provide structural rigidity, which is often desirable in drug candidates. The 3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride structure, in particular, has been examined for its potential as a building block in the synthesis of more complex molecules. Its unique geometry allows for diverse substitution patterns, making it a versatile starting material for further chemical modifications.

One of the most notable aspects of this compound is its stereochemistry. The bicyclo[1.1.1]pentane system inherently possesses axial chirality, which can significantly influence the molecule's pharmacokinetic properties and biological activity. Researchers have explored the synthesis of enantiomerically pure forms of this compound, which could be crucial for studying its stereochemical effects on biological systems.

The synthesis of 3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride typically involves multi-step processes that include ring-forming reactions and functional group transformations. Recent advancements in catalytic asymmetric synthesis have provided more efficient routes to prepare this compound with high enantioselectivity, which is essential for its application in chiral drug development.

In terms of applications, this compound has shown promise in various areas, including as a precursor for bioactive molecules and as a chiral catalyst in asymmetric catalysis. Its ability to act as a chiral ligand has been explored in transition metal-catalyzed reactions, where it has demonstrated high enantioselectivity in certain transformations.

Moreover, computational studies have provided insights into the electronic and steric properties of 3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride. These studies have helped predict its reactivity and compatibility with different reaction conditions, aiding researchers in designing more efficient synthetic pathways.

In conclusion, the compound 3-chlorobicyclo[1.1.1]pentan-1-amine hydrochloride, with CAS number 1886967-25-4, represents an intriguing molecule with significant potential in organic synthesis and medicinal chemistry. Its unique structure, stereochemical properties, and versatile reactivity make it a valuable tool for researchers aiming to develop novel chemical entities with desired biological activities.